Cas no 1932238-83-9 (Tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate)

• Product Name: Tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate
• CAS No: 1932238-83-9
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD30802679
• CID: 4632180
• PubChem ID: 96626181
• Update Time: 2025-10-24

Tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate
• tert-Butyl trans-3-amino-2-methylazetidine-1-carboxylate
• AMY35849
• SB22380
• (2R,3S)-1-Boc-3-amino-2-methylazetidine
• t-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate
• tert-butyl-3-amino-2-methylazetidine-1-carboxylate,trans-
• BS-43185
• tert-butyl(2R,3S)-3-amino-2-methylazetidine-1-carboxylate
• CS-0057011
• MFCD30802679
• CS-0368658
• rel-(2R,3S)-tert-Butyl 3-amino-2-methylazetidine-1-carboxylate
• Rel-tert-butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate
• 2416994-72-2
• P18457
• 1932238-83-9
• Tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate

• MDL： MFCD30802679
• Inchi： 1S/C9H18N2O2/c1-6-7(10)5-11(6)8(12)13-9(2,3)4/h6-7H,5,10H2,1-4H3/t6-,7+/m1/s1
• InChI Key： KMNTYEYDNBONGP-RQJHMYQMSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]([C@H]1C)N)=O

Computed Properties

• Exact Mass: 186.136827821 g/mol
• Monoisotopic Mass: 186.136827821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6
• Molecular Weight: 186.25

Additional information on Tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate

Tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate: A Comprehensive Overview

Tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate (CAS No. 1932238-83-9) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique stereochemistry and functional groups, holds potential applications in the development of novel therapeutics and as a building block in organic synthesis.

The chemical structure of Tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate consists of a tert-butyl group attached to a carboxylate moiety, which is further linked to an azetidine ring with specific stereochemical configurations at the 2 and 3 positions. The presence of the amino and methyl groups on the azetidine ring imparts unique properties to this compound, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of chiral compounds like Tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate in drug discovery. The chirality of this compound ensures that it can interact selectively with biological targets, which is crucial for optimizing drug efficacy and minimizing side effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that chiral azetidines can enhance the binding affinity and selectivity of small molecules to specific protein targets.

In the context of pharmaceutical research, Tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate has been explored as a key intermediate in the synthesis of potential therapeutic agents. Its ability to form stable amide bonds and its compatibility with various functional groups make it an attractive candidate for the development of new drugs. Researchers at the University of California, San Francisco, have utilized this compound to synthesize novel inhibitors of kinases, which are implicated in various diseases including cancer and inflammatory disorders.

Beyond its direct applications in drug discovery, Tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate also serves as a versatile building block in organic synthesis. Its reactivity and functional group diversity enable chemists to construct complex molecular architectures with high precision. This versatility has been leveraged in the synthesis of natural products and bioactive compounds, contributing to advancements in both synthetic chemistry and medicinal chemistry.

The synthesis of Tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate typically involves multi-step processes that require careful control over stereochemistry. One common approach involves the use of chiral auxiliaries or catalysts to ensure the formation of the desired stereoisomer. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity, which is essential for its use in pharmaceutical applications.

The physical and chemical properties of Tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate have been extensively studied. It is generally stable under standard laboratory conditions but may require protection from moisture and light to maintain its integrity. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide, making it easy to handle and process in laboratory settings.

In conclusion, Tert-Butyl (2R,3S)-3-amino-2-methylazetidine-1-carboxylate (CAS No. 1932238-83-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and functional group composition make it a valuable intermediate for the synthesis of novel therapeutics and bioactive compounds. As research continues to advance, this compound is likely to play an increasingly important role in the development of new drugs and therapeutic strategies.